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ferrocenylethylamine
Cat. No.: B12508032
Get Quote

In the lexicon of asymmetric catalysis, few molecules possess the foundational status of Ugi’s
Amine (N,N-dimethyl-1-ferrocenylethylamine). Discovered by Ivar Ugi in 1970, this
organometallic compound is not merely a reagent; it is the "architectural root" for the Josiphos
family of ligands—the same ligands responsible for the largest-scale asymmetric hydrogenation
processes in industrial history (e.g., the synthesis of S-Metolachlor).[1]

This guide deconstructs the discovery, synthesis, and mechanistic brilliance of Ugi’'s amine.
Unlike standard chiral auxiliaries, Ugi’s amine leverages central chirality (at the ethyl linkage) to
induce planar chirality (on the ferrocene ring) with near-perfect diastereocontrol.[1]

Historical Genesis: The 1970 Breakthrough

While Ivar Ugi is eponymously famous for the "Ugi Four-Component Reaction" (U-4CR), his
contribution to organometallic stereochemistry is equally profound.[1] In the late 1960s, the
concept of planar chirality in ferrocenes was known but difficult to control.[1]

In 1970, working at the intersection of mathematics and chemistry, Ugi and his team (including
D. Marquarding and G. Gokel) published the seminal work in Journal of the American Chemical
Society [1]. They demonstrated that a chiral substituent on the ferrocene ring could "direct"
incoming reagents to a specific ortho position.[1]
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The Innovation: They synthesized N,N-dimethyl-1-ferrocenylethylamine and resolved it using

tartaric acid.[1] They then proved that the amine nitrogen could coordinate with lithium

reagents, locking the conformation and forcing lithiation to occur at only one of the two

available ortho protons.[1] This was the birth of diastereoselective ortho-lithiation, a technique

that remains the gold standard for functionalizing metallocenes today.[1]

Technical Synthesis & Resolution Protocol

The synthesis of Ugi’'s amine is a classic study in process chemistry.[1] It requires converting

the achiral ferrocene into a racemic amine, followed by a classical resolution.[1]

Phase 1: Synthesis of the Racemate

Step

Reagents

Conditions

Mechanistic Note

1. Acylation

Acetyl chloride, AICI3

DCM, 0°C to RT

Friedel-Crafts
acylation.[1]
Monosubstitution is
favored due to the
deactivating nature of

the acyl group.[1]

2. Reduction

LiAlH4 or NaBHa4

THF or MeOH

Reduces the ketone to
(2)-1-

ferrocenylethanol.

3.[1] Activation

Acetic anhydride /
Pyridine

RT

Converts alcohol to

acetate (better leaving

group).[1]

4. Amination

Dimethylamine (aq)

MeOH, RT

S_N21 mechanism.[1]
The stable o-
ferrocenyl carbocation
intermediate allows

rapid substitution.[1]

Phase 2: The Classical Resolution (Self-Validating

Protocol)
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The resolution relies on the solubility difference between the diastereomeric tartrate salts in
methanol.[1][2]

* Reagent: (R)-(+)-Tartaric acid.[1]

e Solvent: Methanol (Critical: Water content must be minimized to maximize yield).[1]
o Target: (R)-Ugi's Amine (via the less soluble salt).[1]

Step-by-Step Protocol:

 Dissolution: Dissolve equimolar amounts of racemic Ugi's amine and (R)-(+)-tartaric acid in
boiling methanol.

o Crystallization: Allow the solution to cool slowly to room temperature. Seed crystals of the
(R)-amine-(R)-tartrate salt can expedite the process.[1]

« Filtration: The precipitate is the (R)-amine salt (1:1 diastereomer).[1]

o Liberation: Treat the salt with NaOH (aq) and extract with diethyl ether to yield enantiopure
(R)-Ugi’s amine (>98% ee after one recrystallization).

e Recovery: The mother liquor is enriched with the (S)-amine, which can be recovered or
racemized for recycling.[1]

Mechanistic Insight: The Logic of Stereocontrol

The utility of Ugi's amine lies in its ability to transfer Central Chirality (C*) to Planar Chirality
(Cp).[1] This occurs via Directed Ortho-Metalation (DoM).[1]

The Mechanism:

o Coordination: When (R)-Ugi's amine is treated with n-Butyllithium (n-BulLi), the nitrogen lone
pair coordinates to the Lithium atom.[1]

» Conformational Lock: To minimize steric strain between the methyl group (on the chiral
center) and the Cp ring protons, the methyl group rotates away from the ring.[1]
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o Directed Deprotonation: The coordinated Lithium is now positioned in proximity to only one of
the two ortho protons.[1]

o Selectivity: For (R)-Ugi's amine, the pro-S proton is removed.[1] This yields an intermediate
with (R)-central chirality and (S)-planar chirality (Sp).[1]

Visualizing the Stereocontrol

Step 1: Coordination Step 2: Transition State Step 3: Planar Chirality

i
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|

! i

Click to download full resolution via product page

Caption: The stereochemical flow from Central Chirality (R) to Planar Chirality (Sp) via directed
lithiation.

Applications: From Amine to Industry[1][3][4]

Ugi's amine is rarely the final product; it is the scaffold.[1] Its most famous derivative is the
Josiphos ligand class.[1]

Synthesis of Josiphos (PPF-P(tBu)2):
« Lithiation: (R)-Ugi's amine is lithiated as described above.[1]

e Phosphination 1: The lithiated species is quenched with CI-PPhz, installing the first
phosphine on the ring (planar chirality set).[1]

o Substitution: The dimethylamino group is substituted (with retention of configuration via a
carbocation mechanism) by a secondary phosphine (e.g., HP(tBu)2).[1]

e Result: A bidentate P,P-ligand with a ferrocene backbone.[1][3]
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Industrial Impact: This specific architecture was used in the asymmetric hydrogenation of the
imine precursor to (S)-Metolachlor (a herbicide).[1] This process, developed by Ciba-Geigy
(now Syngenta), is one of the largest-scale applications of asymmetric catalysis in history,
producing >10,000 tons/year.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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